N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-(3-chlorophenoxy)propanoate
• InChI: InChI=1S/C15H14ClN3O3/c1-10(21-13-4-2-3-12(16)9-13)15(20)22-19-14(17)11-5-7-18-8-6-11/h2-10H,1H3,(H2,17,19)
• InChI Key: GUOIPCXHSSDZSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)ON=C(C1=CC=NC=C1)N)OC2=CC(=CC=C2)Cl
• Isomeric SMILES: CC(C(=O)O/N=C(/C1=CC=NC=C1)\N)OC2=CC(=CC=C2)Cl
• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol

Description

N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide, also known as CRID3, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. CRID3 has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in a variety of cellular processes, including inflammation, immune response, and cell proliferation.

Mechanism of Action

N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide inhibits the activity of the NF-κB signaling pathway by binding to the IKKβ kinase subunit and preventing its activation. This results in the inhibition of the phosphorylation and subsequent degradation of IκBα, which normally allows the translocation of NF-κB to the nucleus and the activation of downstream target genes.
Biochemical and Physiological Effects
N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide inhibits the proliferation of cancer cells and induces apoptosis. In vivo studies have shown that N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide can reduce the growth of tumors in animal models of cancer. Additionally, N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been shown to reduce inflammation in animal models of autoimmune disorders and inflammatory conditions.

Advantages and Limitations for Lab Experiments

N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use in experiments. Additionally, N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been extensively studied and its mechanism of action is well understood, making it a useful tool for investigating the NF-κB signaling pathway.
However, there are also limitations to the use of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide in lab experiments. It has been shown to have off-target effects on other kinases, which can complicate the interpretation of results. Additionally, the use of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide in vivo can be challenging due to its poor bioavailability and rapid clearance from the body.

Future Directions

There are several future directions for the study of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide. One area of research is the development of more potent and selective inhibitors of the NF-κB signaling pathway. Another area of research is the investigation of the potential therapeutic applications of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide in the treatment of cancer, autoimmune disorders, and inflammatory conditions. Additionally, the use of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide in combination with other therapies, such as chemotherapy or immunotherapy, is an area of active investigation.

Synthesis Methods

The synthesis of N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide involves several steps, including the reaction of 4-pyridinecarboximidamide with 2-(3-chlorophenoxy)propanoyl chloride in the presence of a base, followed by purification using column chromatography. The final product is obtained as a white powder with a purity of over 95%.

Scientific Research Applications

N'-{[2-(3-chlorophenoxy)propanoyl]oxy}-4-pyridinecarboximidamide has been extensively studied in the context of its potential therapeutic applications. It has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in a variety of cellular processes, including inflammation, immune response, and cell proliferation. Inhibition of this pathway has been implicated in the treatment of a variety of diseases, including cancer, autoimmune disorders, and inflammatory conditions.